Cas no 99-60-5 (2-Chloro-4-nitrobenzoic acid)

• Product Name: 2-Chloro-4-nitrobenzoic acid
• CAS No: 99-60-5
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD00007209
• CID: 35032
• PubChem ID: 7448
• Update Time: 2025-11-02

2-Chloro-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitrobenzoic acid
• 2-Chloro-4-Nitobenzoic Acid
• 4-Nitro-6-Chloro Benzoic Acid
• 2-Chlor-4-nitro-benzoesaeure
• 2-chloro-4-nitro-benzoic acid
• 2-chloro-para-nitrobenzoic acid
• 4-nitro-2-chlorobenzoic acid
• Benzoic acid,2-chloro-4-nitro
• EINECS 202-771-0
• Kyselina 2-chloro-4-nitrobenzoova
• Benzoic acid, 2-chloro-4-nitro-
• Kyselina 2-chloro-4-nitrobenzoova [Czech]
• NSC150
• QAYNSPOKTRVZRC-UHFFFAOYSA-N
• 2-chloro-4-nitrobenzoic
• 2-Chloro-4-nitrobenzoicacid
• 2-Chloro-4-Nitro Benzoic acid
• PubChem20257
• WLN: WNR CG DVQ
• 2-chloro-4-nitro-benzoate
• 2-chloro4-nitroben

• MDL： MFCD00007209
• Inchi： 1S/C7H4ClNO4/c8-6-3-4(9(12)13)1-2-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key： QAYNSPOKTRVZRC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)O)[N+](=O)[O-]
• BRN： 1912836

Computed Properties

• Exact Mass: 200.98300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White or yellowish needle or powder crystals.
• Density: 1.5719 (rough estimate)
• Melting Point: 138.0 to 143.0 deg-C
• Boiling Point: 160.5°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: 1 g/L (20 ºC)
• PSA: 83.12000
• LogP: 2.46960
• Solubility: Soluble in hot water, alcohol and hot benzene.

2-Chloro-4-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DG5425000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chloro-4-nitrobenzoic acid

2-Chloro-4-nitrobenzoic Acid (CAS No. 99-60-5): Properties, Applications, and Market Insights

2-Chloro-4-nitrobenzoic acid (CAS No. 99-60-5) is a versatile organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. This nitrobenzoic acid derivative is known for its unique chemical properties, making it a valuable intermediate in various synthesis processes. With the increasing demand for fine chemicals and pharmaceutical intermediates, understanding this compound's characteristics and applications is essential for researchers and industry professionals.

The molecular formula of 2-chloro-4-nitrobenzoic acid is C7H4ClNO4, and it typically appears as a pale yellow crystalline powder. Its chemical structure features both electron-withdrawing groups (chloro and nitro) on the benzene ring, which significantly influences its reactivity. This compound has a melting point range of 142-145°C and is sparingly soluble in water but readily dissolves in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO). These physicochemical properties make it particularly useful in organic synthesis and industrial applications.

In the pharmaceutical industry, 2-chloro-4-nitrobenzoic acid 99-60-5 serves as a crucial building block for synthesizing various active pharmaceutical ingredients (APIs). Recent studies highlight its role in developing novel antibacterial agents and anti-inflammatory compounds, addressing the growing concern about antibiotic resistance. The compound's unique structure allows for selective modifications, enabling medicinal chemists to create targeted drug candidates with improved efficacy and reduced side effects.

The agrochemical sector extensively utilizes 2-chloro-4-nitro benzoic acid as an intermediate for producing crop protection agents. With the global focus on sustainable agriculture and food security, researchers are exploring its derivatives as potential environmentally friendly pesticides. The compound's ability to undergo various chemical transformations makes it valuable for developing new formulations that meet stringent environmental regulations while maintaining high efficacy against pests.

Recent advancements in green chemistry have led to improved synthesis methods for 2-chloro-4-nitrobenzoic acid CAS 99-60-5. Modern catalytic processes and solvent-free reactions have significantly reduced the environmental impact of its production. These innovations align with the chemical industry's shift toward sustainable practices and respond to increasing consumer demand for eco-friendly chemical products. Researchers are particularly interested in developing biocatalytic routes for its synthesis, which could further enhance the sustainability profile of this important intermediate.

The global market for 2-chloro-4-nitrobenzoic acid has shown steady growth, driven by expanding applications in pharmaceuticals and agrochemicals. Market analysts project continued demand increase, especially in emerging economies with growing pharmaceutical and agricultural sectors. Quality standards for this compound have become more stringent, with manufacturers focusing on high-purity grades (≥98%) to meet the exacting requirements of end-use industries. The compound's supply chain dynamics and price trends are closely monitored by industry participants to ensure stable availability.

From a regulatory perspective, 2-chloro-4-nitro benzoic acid 99-60-5 is subject to standard chemical handling and storage requirements. Proper personal protective equipment (PPE) should be used when handling the compound, including gloves and safety glasses. While not classified as highly hazardous, appropriate ventilation and containment measures are recommended during its use in industrial or laboratory settings. These safety considerations are particularly important given the increasing emphasis on workplace safety standards in chemical manufacturing facilities worldwide.

Research into novel applications of 2-chloro-4-nitrobenzoic acid continues to expand. Recent studies explore its potential in materials science, particularly in the development of specialty polymers and coordination compounds. The compound's ability to form stable complexes with various metals has opened new possibilities in catalyst design and functional materials development. These emerging applications demonstrate the compound's versatility beyond its traditional uses in pharmaceuticals and agrochemicals.

Analytical characterization of 2-chloro-4-nitrobenzoic acid CAS No. 99-60-5 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure product quality and purity, which are critical for its performance in various applications. The development of rapid and sensitive analytical methods for this compound has been an area of active research, particularly to support quality control in manufacturing processes and to monitor its environmental fate when used in agricultural applications.

Looking ahead, the future of 2-chloro-4-nitro benzoic acid appears promising, with ongoing research uncovering new potential applications. The compound's role in developing next-generation pharmaceuticals and sustainable agrochemicals positions it as an important chemical intermediate in the coming years. As synthetic methodologies continue to evolve and application areas expand, this versatile compound is likely to maintain its significance in the chemical industry's landscape.